Cas no 579476-17-8 (Benzoic acid, 3-(1,3-dioxobutyl)-)

• Product Name: Benzoic acid, 3-(1,3-dioxobutyl)-
• CAS No: 579476-17-8
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 1607729
• Update Time: 2024-09-12

Benzoic acid, 3-(1,3-dioxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(1,3-dioxobutyl)-

• Inchi： 1S/C11H10O4/c1-7(12)5-10(13)8-3-2-4-9(6-8)11(14)15/h2-4,6H,5H2,1H3,(H,14,15)
• InChI Key： TZGSWJVPEYRVAR-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=CC(C(=O)CC(=O)C)=C1

Computed Properties

• Exact Mass: 206.0579

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 406.1±25.0 °C(Predicted)
• PSA: 71.44
• pka: 3.79±0.10(Predicted)